Cas no 2763779-44-6 ([1-methyl-4-(trifluoromethyl)-1H-pyrrol-2-yl]methanol)

• Product Name: [1-methyl-4-(trifluoromethyl)-1H-pyrrol-2-yl]methanol
• CAS No: 2763779-44-6
• MF: C₇H₈F₃NO
• MW: 179.13973236084
• CID: 5559417
• PubChem ID: 165997202
• Update Time: 2025-07-02

[1-methyl-4-(trifluoromethyl)-1H-pyrrol-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [1-methyl-4-(trifluoromethyl)-1H-pyrrol-2-yl]methanol
• Z5877600321
• EN300-37362330
• 2763779-44-6

• Inchi： 1S/C7H8F3NO/c1-11-3-5(7(8,9)10)2-6(11)4-12/h2-3,12H,4H2,1H3
• InChI Key： OJCPJWRFNCCHSW-UHFFFAOYSA-N
• SMILES： FC(C1=CN(C)C(CO)=C1)(F)F

Computed Properties

• Exact Mass: 179.05579836g/mol
• Monoisotopic Mass: 179.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 25.2Ų

Additional information on [1-methyl-4-(trifluoromethyl)-1H-pyrrol-2-yl]methanol

Introduction to [1-methyl-4-(trifluoromethyl)-1H-pyrrol-2-yl]methanol (CAS No. 2763779-44-6)

[1-methyl-4-(trifluoromethyl)-1H-pyrrol-2-yl]methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2763779-44-6, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a methyl group and a trifluoromethyl substituent in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a valuable intermediate in synthetic organic chemistry.

The pyrrole core of this compound plays a crucial role in its pharmacological activity. Pyrrole derivatives are well-known for their involvement in various biological processes and have been extensively studied for their potential as bioactive molecules. The specific arrangement of atoms in [1-methyl-4-(trifluoromethyl)-1H-pyrrol-2-yl]methanol, particularly the trifluoromethyl group at the 4-position of the pyrrole ring, enhances its interaction with biological targets, thereby influencing its pharmacokinetic and pharmacodynamic properties.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The trifluoromethyl group is particularly noteworthy due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. In the case of [1-methyl-4-(trifluoromethyl)-1H-pyrrol-2-yl]methanol, this substituent likely contributes to improved binding interactions with enzymes and receptors, which is essential for achieving therapeutic efficacy.

One of the most promising applications of this compound is in the development of antiviral and anticancer agents. The pyrrole scaffold is frequently found in natural products and pharmaceuticals known for their antiviral properties. For instance, several pyrrole derivatives have been investigated for their ability to inhibit viral replication by targeting essential enzymes or proteins involved in viral life cycles. The structural features of [1-methyl-4-(trifluoromethyl)-1H-pyrrol-2-yl]methanol make it a potential candidate for further exploration in this context.

Moreover, the compound's potential as an intermediate in the synthesis of more complex molecules has not gone unnoticed. Chemists have leveraged its reactive sites to develop novel synthetic pathways that could lead to the discovery of new drugs with improved pharmacological profiles. The methyl group and the hydroxymethanol moiety provide versatile handles for further functionalization, enabling chemists to tailor the compound's properties for specific applications.

Recent studies have also explored the role of [1-methyl-4-(trifluoromethyl)-1H-pyrrol-2-yl]methanol in modulating inflammatory pathways. Inflammation is a key factor in many diseases, including autoimmune disorders and chronic inflammatory conditions. The compound's ability to interact with inflammatory mediators and signaling pathways has been investigated in preclinical models, suggesting potential therapeutic benefits.

The synthesis of [1-methyl-4-(trifluoromethyl)-1H-pyrrol-2-yl]methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the ingenuity required to produce it on an industrial scale.

In conclusion, [1-methyl-4-(trifluoromethyl)-1H-pyrrol-2-yl]methanol (CAS No. 2763779-44-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, particularly the methyl and trifluoromethyl substituents, contribute to its distinct chemical behavior and make it a valuable tool for drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents that address unmet medical needs.